Cas no 847490-63-5 ((2S)-3-(methylamino)propane-1,2-diol)

• Product Name: (2S)-3-(methylamino)propane-1,2-diol
• CAS No: 847490-63-5
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• CID: 4660110
• PubChem ID: 7021473
• Update Time: 2025-06-13

(2S)-3-(methylamino)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(methylamino)propane-1,2-diol
• 1,2-Propanediol, 3-(methylamino)-, (2S)-

• Inchi： 1S/C4H11NO2/c1-5-2-4(7)3-6/h4-7H,2-3H2,1H3/t4-/m0/s1
• InChI Key： WOMTYMDHLQTCHY-BYPYZUCNSA-N
• SMILES： C(O)[C@@H](O)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2S)-3-(methylamino)propane-1,2-diol

Recent Advances in the Study of (2S)-3-(methylamino)propane-1,2-diol (CAS: 847490-63-5) in Chemical Biology and Pharmaceutical Research

The compound (2S)-3-(methylamino)propane-1,2-diol (CAS: 847490-63-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents. Recent studies have explored its applications in drug design, particularly in the development of enzyme inhibitors and receptor modulators. The stereospecific nature of this compound makes it particularly valuable for creating targeted therapies with enhanced efficacy and reduced side effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2S)-3-(methylamino)propane-1,2-diol as a building block for novel kinase inhibitors. Researchers successfully incorporated this moiety into the structure of selective CDK4/6 inhibitors, showing improved pharmacokinetic properties compared to existing analogs. The compound's ability to form stable hydrogen bonds with key residues in the ATP-binding pocket was identified as a critical factor in enhancing binding affinity and selectivity.

In the realm of antimicrobial research, a team from the University of Cambridge reported promising results using derivatives of 847490-63-5 as scaffolds for new antibacterial agents. Their work, published in ACS Infectious Diseases, highlighted how structural modifications of the parent compound could yield molecules with activity against multidrug-resistant Gram-positive pathogens. The researchers emphasized the compound's favorable toxicity profile and metabolic stability as key advantages for further development.

Recent synthetic methodology developments have also focused on more efficient production routes for (2S)-3-(methylamino)propane-1,2-diol. A 2024 Nature Protocols paper detailed an asymmetric catalytic process that achieves >99% enantiomeric excess with significantly reduced production costs. This advancement addresses previous challenges in large-scale synthesis and makes the compound more accessible for pharmaceutical applications.

Pharmacological studies have revealed interesting properties of 847490-63-5 derivatives in neurological applications. Research from the National Institutes of Health demonstrated that certain analogs can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease. These findings, published in Neuropharmacology, suggest potential applications in neurodegenerative disorder treatment.

Ongoing clinical trials are investigating the safety and efficacy of drug candidates containing the (2S)-3-(methylamino)propane-1,2-diol scaffold. Preliminary results from Phase I studies indicate good tolerability and favorable pharmacokinetic profiles. Researchers anticipate that these compounds may enter Phase II trials for oncology indications within the next two years.

The versatility of 847490-63-5 continues to inspire new research directions. Current investigations are exploring its use in targeted drug delivery systems, where its structural features may enable the development of more precise therapeutics. As the understanding of this compound's pharmacological potential grows, it is expected to play an increasingly important role in the development of next-generation pharmaceutical agents.